Cas no 311814-42-3 (2-benzyl-5-(diphenylamino)-3-phenyl-1,2,4-thiadiazol-2-ium hydrate perchlorate)

• Product Name: 2-benzyl-5-(diphenylamino)-3-phenyl-1,2,4-thiadiazol-2-ium hydrate perchlorate
• CAS No: 311814-42-3
• MF: C₂₇H₂₂ClN₃O₄S
• MW: 519.999284267426
• CID: 5904118
• PubChem ID: 18558301
• Update Time: 2025-06-10

2-benzyl-5-(diphenylamino)-3-phenyl-1,2,4-thiadiazol-2-ium hydrate perchlorate Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-5-(diphenylamino)-3-phenyl-1,2,4-thiadiazol-2-ium perchlorate hydrate
• 2-benzyl-5-(diphenylamino)-3-phenyl-1,2,4-thiadiazol-2-ium hydrate perchlorate
• PD148213
• F0749-0050
• AKOS026678548
• 311814-42-3
• 2-benzyl-N,N,3-triphenyl-1,2,4-thiadiazol-2-ium-5-amine;perchlorate;hydrate

• Inchi： 1S/C27H22N3S.ClHO4/c1-5-13-22(14-6-1)21-29-26(23-15-7-2-8-16-23)28-27(31-29)30(24-17-9-3-10-18-24)25-19-11-4-12-20-25;2-1(3,4)5/h1-20H,21H2;(H,2,3,4,5)/q+1;/p-1
• InChI Key： FJTYTTLQZUDUBI-UHFFFAOYSA-M
• SMILES： Cl([O-])(=O)(=O)=O.N(C1C=CC=CC=1)(C1C=CC=CC=1)C1S[N+](CC2C=CC=CC=2)=C(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 537.1125197g/mol
• Monoisotopic Mass: 537.1125197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų

Additional information on 2-benzyl-5-(diphenylamino)-3-phenyl-1,2,4-thiadiazol-2-ium hydrate perchlorate

Compound CAS No 311814-42-3: 2-Benzyl-5-(diphenylamino)-3-phenyl-1,2,4-thiadiazol-2-ium Hydrate Perchlorate

The compound CAS No 311814-42-3, also known as 2-Benzyl-5-(diphenylamino)-3-phenyl-1,2,4-thiadiazol-2-ium hydrate perchlorate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiadiazole ring system with benzyl and diphenylamino substituents. The presence of these functional groups imparts distinctive electronic and optical properties to the molecule, making it a subject of intense research interest.

Recent studies have highlighted the potential of this compound in the development of advanced materials for optoelectronic devices. The thiadiazole core is known for its ability to act as a π-conjugated system, facilitating efficient charge transport and light absorption. This property has led researchers to explore its use in organic light-emitting diodes (OLEDs) and photovoltaic cells. For instance, a study published in *Advanced Materials* demonstrated that incorporating this compound into OLED architectures significantly enhances device efficiency by improving charge injection and reducing recombination losses.

Another area of active research revolves around the diphenylamino group attached to the thiadiazole ring. This substituent not only enhances the compound's stability but also introduces new electronic states that can be tailored for specific applications. A team at the University of California reported that by modifying the diphenylamino group, they achieved improved thermal stability and increased photoluminescence quantum yields, which are critical parameters for applications in display technologies.

The benzyl group in the molecule plays a crucial role in modulating the compound's solubility and intermolecular interactions. This feature is particularly important for processing the material into thin films or nanoparticles, which are essential for many modern electronic devices. Recent advancements in nanotechnology have leveraged this property to create highly sensitive sensors capable of detecting trace amounts of environmental pollutants.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. Researchers at Kyoto University have optimized this synthesis pathway to achieve higher yields and better purity levels. Their work has also explored the use of green chemistry principles to minimize waste and reduce environmental impact during production.

The perchlorate counterion in the compound's structure contributes to its ionic nature, which is advantageous for applications requiring high conductivity. This feature has been exploited in developing advanced electrolytes for lithium-ion batteries, where improved ion mobility leads to enhanced energy storage capabilities.

Looking ahead, ongoing research aims to further understand the fundamental properties of this compound and explore its potential in emerging technologies such as flexible electronics and bioelectronics. Collaborative efforts between academic institutions and industry partners are expected to accelerate its commercialization and pave the way for innovative applications.